Cas no 220851-34-3 (Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]-)

• Product Name: Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]-
• CAS No: 220851-34-3
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 244058
• PubChem ID: 285247
• Update Time: 2025-05-19

Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]-
• 4-(Benzyloxycarbonylamino)cyclohexanecarboxylicacid
• Cyclohexanecarboxylic acid, 4-[[(phenylmethoxy)carbonyl]amino]- (9CI)
• trans-(1r,4r)-4-(((Benzyloxy)carbonyl)amino)cyclohexane-1-carboxylic acid
• MLS002920538
• HMS2303N22
• SCHEMBL861653
• 34771-04-5
• (1r,4r)-4-(benzyloxycarbonylamino)cyclohexanecarboxylic acid
• CS-0130595
• DTXSID30986560
• 220851-34-3
• cis-4-benzyloxycarbonylaminocyclohexanecarboxylic acid
• Z565902152
• A874865
• BDBM68392
• CHEMBL1905999
• ZVMICQYOGWAOSU-BETUJISGSA-N
• cid_285247
• SCHEMBL895622
• C2036
• trans-4-(benzyloxycarbonylamino)cyclohexanecarboxylic acid
• MLS000038274
• 4-(benzyloxycarbonylamino)cyclohexanecarboxylic acid
• 4-{[(benzyloxy)carbonyl]amino}cyclohexane-1-carboxylic acid
• trans-4-(((Benzyloxy)carbonyl)amino)cyclohexanecarboxylicacid
• (1s,4s)-4-(benzyloxycarbonylamino)cyclohexanecarboxylic acid
• EN300-4753885
• 4-(phenylmethoxycarbonylamino)-1-cyclohexanecarboxylic acid
• cis-4-(((Benzyloxy)carbonyl)amino)cyclohexanecarboxylic acid
• CS-0130644
• 4-Benzyloxycarbonylamino-cyclohexanecarboxylic acid
• AKOS005459109
• trans-4-benzyloxycarbonylaminocyclohexanecarboxylic acid
• trans-4-(((Benzyloxy)carbonyl)amino)cyclohexanecarboxylic acid
• EN300-4243458
• cis-4-benzyloxycarbonylamino-cyclohexanecarboxylic acid
• 4-{[(Benzyloxy)(hydroxy)methylidene]amino}cyclohexane-1-carboxylic acid
• AMY41323
• SCHEMBL861654
• AS-39309
• (1S,4S)-4-{[(BENZYLOXY)CARBONYL]AMINO}CYCLOHEXANE-1-CARBOXYLIC ACID
• trans-4-{[(Benzyloxy)carbonyl]amino}cyclohexane carboxylic acid
• MFCD01880738
• cis-4-Benzyloxycarbonylaminocyclohexane-carboxylic acid
• HMS2156E24
• cis-4-(((Benzyloxy)carbonyl)amino)cyclohexane-1-carboxylic acid
• CIS-1-(BENZYLOXYCARBONYL-AMINO)CYCLOHEXYL-4-CARBOXYLIC ACID
• SCHEMBL13526598
• (trans)-4-(benzyloxycarbonylamino)cyclohexanecarboxylic acid
• 67299-52-9
• trans-4-(Cbz-amino)cyclohexanecarboxylic Acid
• SCHEMBL17273007
• NSC-142050
• AMY41322
• MLS000551309
• EN300-6249752
• HMS3321N14
• Z-1,4-trans-ACHC-OH
• CHEMBL1586657
• SMR000038295
• trans-4-{[(benzyloxy)carbonyl]amino}cyclohexanecarboxylic acid
• SMR001798127
• cis-4-(carbobenzoxyamino)cyclohexanecarboxylic acid
• cis-4-benzyloxycarbonylaminocyclohexane carboxylic acid
• 4-(phenylmethoxycarbonylamino)cyclohexane-1-carboxylic acid
• 4-([(Benzyloxy)carbonyl]amino)cyclohexane-1-carboxylic acid
• CHEMBL1544766
• N-carbobenzoxy-trans-4-aminocyclohexanecarboxylic acid
• MFCD01550737
• trans-4-(Carbobenzoxyamino)cyclohexanecarboxylic Acid
• Oprea1_754808
• AKOS027250688
• ZVMICQYOGWAOSU-UHFFFAOYSA-N
• ZVMICQYOGWAOSU-JOCQHMNTSA-N
• SMR000145235
• NSC142050
• (1R,4R)-4-{[(BENZYLOXY)CARBONYL]AMINO}CYCLOHEXANE-1-CARBOXYLIC ACID
• A1-51515
• trans-4-benzyloxycarbonylamino-cyclohexanecarboxylic acid
• Z-Trans-4-aminocyclohexanecarboxylic acid
• TRANS-1-(BENZYLOXYCARBONYLAMINO)CYCLOHEXYL-4-CARBOXYLIC ACID

• Inchi： 1S/C15H19NO4/c17-14(18)12-6-8-13(9-7-12)16-15(19)20-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,16,19)(H,17,18)
• InChI Key： ZVMICQYOGWAOSU-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 277.13147
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]-

Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]- (CAS No: 220851-34-3): A Comprehensive Overview in Modern Chemical Biology

The compound Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]-, identified by its CAS number 220851-34-3, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This compound, featuring a complex structure with both hydrophobic and hydrophilic regions, has garnered attention for its potential applications in drug development and molecular biology studies.

At the core of its structure lies a cyclohexane ring substituted with a carboxylic acid group at the 1-position and an amino group at the 4-position, further modified by a phenylmethoxy carbonyl moiety. This unique arrangement imparts distinct chemical properties that make it a versatile intermediate in organic synthesis. The presence of the phenylmethoxy carbonyl group not only enhances the compound's reactivity but also suggests potential roles in protease inhibition and other enzyme-mediated biological processes.

In recent years, there has been growing interest in the development of peptidomimetics—molecules designed to mimic the bioactivity of peptides without their drawbacks, such as rapid degradation or immunogenicity. The structure of Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]- aligns well with this trend, as it can serve as a scaffold for creating novel peptidomimetic drugs. The rigid cyclohexane ring provides stability, while the amino and carboxylic acid functionalities allow for further derivatization to achieve specific biological targets.

One of the most compelling aspects of this compound is its potential application in targeted drug delivery systems. The combination of hydrophobic and hydrophilic regions makes it an excellent candidate for designing nanoparticles or micelles that can encapsulate therapeutic agents and enhance their bioavailability. Furthermore, the phenylmethoxy carbonyl group can be exploited to create linkers that facilitate site-specific conjugation to biomolecules, thereby improving drug specificity and reducing off-target effects.

Recent studies have highlighted the role of this compound in modulating enzyme activity, particularly in the context of protease inhibition. Proteases are enzymes that play crucial roles in various biological pathways, including inflammation, blood clotting, and cancer progression. By inhibiting specific proteases, it may be possible to develop drugs that target these pathways effectively. The structure of Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]- provides a unique framework for designing protease inhibitors with high selectivity and potency.

The compound's potential extends beyond drug development into the field of materials science. Its ability to form stable complexes with other molecules makes it an attractive candidate for designing supramolecular structures. These structures could have applications in sensors, catalysts, and even artificial molecular machines. The versatility of this compound underscores its importance as a building block in synthetic chemistry.

In conclusion, Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]- (CAS No: 220851-34-3) is a multifaceted molecule with significant potential in chemical biology and pharmaceutical research. Its unique structure enables diverse applications ranging from peptidomimetic drug design to targeted drug delivery systems and protease inhibition. As research continues to uncover new ways to utilize this compound, its importance is likely to grow even further.